N-(2-fluorobenzyl)-N-(3-fluorophenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• IUPAC Name: N-(3-fluorophenyl)-N-[(2-fluorophenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• InChI: InChI=1S/C20H16F2N4O2S/c1-14-23-24-20-10-9-18(13-25(14)20)29(27,28)26(17-7-4-6-16(21)11-17)12-15-5-2-3-8-19(15)22/h2-11,13H,12H2,1H3
• InChI Key: MUNMASJJDPWACO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=C(C=C2)S(=O)(=O)N(CC3=CC=CC=C3F)C4=CC(=CC=C4)F
• Molecular Formula: C20H16F2N4O2S
• Molecular Weight: 414.4 g/mol

Description

N-(2-fluorobenzyl)-N-(3-fluorophenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide is a useful research compound. Its molecular formula is C20H16F2N4O2S and its molecular weight is 414.43. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Compounds similar to "N-(2-fluorobenzyl)-N-(3-fluorophenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide" have shown significant herbicidal activity across a broad spectrum of vegetation. These compounds were synthesized through the condensation of 2-chlorosulfonyl[1,2,4]triazolo[1,5-a]pyridine with aryl amines, demonstrating excellent efficacy at low application rates in controlling unwanted plant growth (Moran, 2003).

Antifungal and Insecticidal Activity

A series of novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety, potentially including structures similar to the queried compound, have been synthesized and shown to possess good antifungal activities against pathogens like Rhizotonia erealis and Helminthosporium maydis. Additionally, some derivatives displayed significant insecticidal activity against pests such as Plutella xylostella and Helicoverpa armigera, indicating their potential use in agricultural pest management (Xu et al., 2017).

Antimalarial Activity

Research into [1,2,4]triazolo[4,3-a]pyridine sulfonamides has also extended into the development of antimalarial agents. A virtual library of compounds was designed and investigated using virtual screening and molecular docking methods, targeting the enzyme falcipain-2. Some synthesized compounds exhibited promising in vitro antimalarial activity against Plasmodium falciparum, highlighting the potential of this chemical class in contributing to new antimalarial drug discovery (Karpina et al., 2020).